7568-92-5(DL-Phenylglycinol),P1792,O10643

DL-Phenylglycinol Properties

Names and Identifiers

- 2-Amino-2-phenylethanol
- beta-Aminophenethyl alcohol
- 2-Phenylglycinol
- DL-2-Phenylglycinol
- DL-Phenylglycinol
- 2-Amino-2-Phenylethan-1-Ol
- (+)-phenylglycinol
- 2-Phenyl-DL-glycinol
- 2-Amino-2-phenyl-ethanol
- Benzeneethanol, beta-amino-
- (r)-phenylglycinol
- R-2-Phenylglycinol
- Phenethyl alcohol, beta-amino-
- alpha-Phenyl-alpha-amino-beta-oxyethane
- IJXJGQCXFSSHNL-UHFFFAOYSA-N
- D-(-)-alpha-Phenylglycinol
- (R)-beta-Aminophenethyl alcohol
- Benzeneethanol,
- (R)2-Amino-2-phenyl-ethanol
- BDBM50028647
- FT-0602012
- MFCD00130145
- AKOS005265260
- 1,4-BIPIPERIDINE-1-CARBOXIMIDAMIDEHYDROIODIDE
- A838486
- SY001952
- FT-0601509
- NSC-617248
- AC-24149
- FT-0601510
- rac-2-amino-2-phenylethanol
- SY002083
- L-(+)-Alpha-phenylglycinoL;L-(+)-A-Phenylglycinol;L-beta-Aminophenethyl alcohol
- O10643
- P1792
- SY003526
- (+/-)2-Amino-2-phenyl-ethanol
- HMS1378J07
- NCI60_005172
- OSM-S-341
- DS-1166
- d(-)-.alpha.-Phenylglycinol
- A13991
- PB43075
- SCHEMBL101140
- A22766
- (+/-)-2-Amino-2-phenylethanol
- ChemDiv2_003373
- (RS)-Phenylglycinol
- Z381674942
- DL-2-Phenylglycinol, AldrichCPR
- CHEMBL280690
- NSC617248
- EINECS 260-287-5
- 7568-92-5
- CS-W005163
- EN300-38889
- Benzeneethanol, .beta.-amino-, (R)-
- (RS)-2-phenylglycinol
- L-2-phenylglycinol
- Dl-2-Phenylglycinol,98%
- DB-055978
- Benzeneethanol, beta-amino-, (betaR)-
- (2R)-2-amino-2-phenyl-ethanol
- DB-018122
- D-Plenylglycinol
- (R)-(-)-2-Phenylglycinol; (R)-b-Aminophenethyl alcohol; (R)-(-)-2-Amino-2-phenylethanol
- (S)-(+)-2-Amino-2-phenylethanol; L(+)-alpha-Phenylglycinol; L-beta-Aminophenethyl alcohol
- +Expand
- MDL： MFCD00130145
- InChIKey： IJXJGQCXFSSHNL-UHFFFAOYSA-N
- Inchi： 1S/C8H11NO/c9-8(6-10)7-4-2-1-3-5-7/h1-5,8,10H,6,9H2
- SMILES： O([H])C([H])([H])C([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])[H]

Computed Properties

Exact Mass: 137.08400
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 137.084
Heavy Atom Count: 10
Complexity: 89.3
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.1
Surface Charge: 0
Topological Polar Surface Area: 46.2

Experimental Properties

LogP: 1.37900
PSA: 46.25000
Refractive Index: 1.5484
Boiling Point: 106°C/1mmHg(lit.)
Melting Point: 49.0 to 53.0 deg-C
Flash Point: 125.3℃
Solubility: Soluble in chloroform, methanol.
Color/Form: White or light yellow powder
Solubility: Not determined
Density: 1.0630 (rough estimate)

DL-Phenylglycinol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003Q9L-1g	2-Amino-2-phenylethanol	7568-92-5	98%	1g	$4.00	2024-04-21
A2B Chem LLC	AB73209-1g	DL-2-phenylglycinol	7568-92-5	98%	1g	$4.00	2024-04-19
abcr	AB153944-25g	DL-Phenylglycinol, 97%; .	7568-92-5	97%	25g	€80.40
Alichem	A019114924-500g	2-Amino-2-phenylethanol	7568-92-5	98%	500g	$390.00	2023-09-01
Ambeed	A257380-1g	2-Amino-2-phenylethanol	7568-92-5	98%	1g	$5.0
Apollo Scientific	OR17907-100g	beta-Aminophenethyl alcohol	7568-92-5	98+%	100g	£53.00	2024-07-23
Chemenu	CM116503-500g	2-Phenyl-DL-glycinol	7568-92-5	95+%	500g	$365
ChemScence	CS-W005163-100g	2-Amino-2-phenylethanol	7568-92-5	99.74%	100g	$87.0	2022-04-26
Crysdot LLC	CD21003167-500g	2-Amino-2-phenylethanol	7568-92-5	98%	500g	$386	2024-07-18
Enamine	EN300-38889-0.05g	2-amino-2-phenylethan-1-ol	7568-92-5	94%	0.05g	$19.0	2023-05-03

DL-Phenylglycinol Suppliers

Hubei Xinkang Pharmaceutical Chemcal Co.,Ltd.

Audited Supplier

(CAS:7568-92-5)

MR./MRS.:ZHANG HUAN

Phone:18827031272

Email:1438980011@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:7568-92-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:7568-92-5)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

DL-Phenylglycinol Related Literature

1. The role of solvates in optical resolution. A study of the diastereoisomeric salts formed from enantiomeric 2-amino-2-phenylethanol and (R)-mandelic acid, their crystal structures and physico-chemical properties

Sine Larsen,Dávid Kozma,Maria ács J. Chem. Soc. Perkin Trans. 2 1994 1091
2. Biocatalytic approaches towards the stereoselective synthesis of vicinal amino alcohols

Pankaj Gupta,Neha Mahajan New J. Chem. 2018 42 12296
3. Task-specific acidic ionic liquid-catalyzed efficient synthesis of β-enaminolactones from alkynoates and β-amino alcohols

Lu Chen,Bin Chen,Fuying Zhao,Yibiao Li,Bin Li,Min Zhang RSC Adv. 2017 7 30376
4. Enantioselective recognition of an inherently chiral calix[4]arene crown-6 carboxylic acid cone conformer towards chiral aminoalcohols

Ke Yang,Si-Zhe Li,Yin-Hu Wang,Wen-Zhen Zhang,Zhan-Hui Xu,Xiang-Yong Zhou,Rong-Xiu Zhu,Jun Luo,Qian Wan RSC Adv. 2014 4 6517
5. Binaphthyl-based chiral ligands: design, synthesis and evaluation of their performance in enantioselective addition of diethylzinc to aromatic aldehydes

Chao Yao,Piao Wu,Yue Huang,Yaoqi Chen,Lin Li,Yue-Ming Li Org. Biomol. Chem. 2020 18 9712
6. Chiral gelators for visual enantiomeric recognition

Diksha Gambhir,Sunil Kumar,Rik Rani Koner Soft Matter 2022 18 3624
7. Synthesis of chiral R/S-pseudopeptide-based Cu(ii) & Zn(ii) complexes for use in targeted delivery for antitumor therapy: enantiomeric discrimination with CT-DNA and pBR322 DNA hydrolytic cleavage mechanism

Sabiha Parveen,Sartaj Tabassum,Farukh Arjmand RSC Adv. 2017 7 6587
8. Design and synthesis of (S)- and (R)-enantiomers of [4-(2-hydroxy-1-phenylethylimino)pent-2-ol]dimethyltin(iv) and 2,2-dimethyl-4-phenyl-1,3,2-oxazastannolidine: in vitro antitumor activity against human tumor cell lines and in vivo assay of (S)-enantiomers

Farukh Arjmand,Fatima Sayeed,Shazia Parveen,Sartaj Tabassum,Aarti S. Juvekar,Surekha M. Zingde Dalton Trans. 2013 42 3390
9. Cationic half-sandwich quinolinophaneoxazoline-based (η6-p-cymene)ruthenium(ii) complexes exhibiting different chirality types: synthesis and structural determination by complementary spectroscopic methods

Renzo Ruzziconi,Gianfranco Bellachioma,Gianluca Ciancaleoni,Susan Lepri,Stefano Superchi,Riccardo Zanasi,Guglielmo Monaco Dalton Trans. 2014 43 1636
10. Readily available hydrogen bond catalysts for the asymmetric transfer hydrogenation of nitroolefins

Jakob F. Schneider,Markus B. Lauber,Vanessa Muhr,Domenic Kratzer,Jan Paradies Org. Biomol. Chem. 2011 9 4323

Related Categories

Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Cas no 7568-92-5 (DL-Phenylglycinol)

DL-Phenylglycinol Properties

Names and Identifiers

Computed Properties

Experimental Properties

DL-Phenylglycinol Price

DL-Phenylglycinol Suppliers

DL-Phenylglycinol Related Literature

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